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Compound of Interest

Compound Name: Dichlorophenylborane

Cat. No.: B1345638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichlorophenylborane (C₆H₅BCl₂) is a versatile and highly reactive organoboron compound

frequently employed as a catalyst and intermediate in organic synthesis. Its utility, however, is

matched by its significant hazardous properties, including high flammability, corrosivity, and

reactivity with water. This guide provides a comprehensive overview of the safety and handling

precautions necessary for the safe use of Dichlorophenylborane in a laboratory setting.

Adherence to these guidelines is critical to mitigate risks and ensure the well-being of

laboratory personnel.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of Dichlorophenylborane is

fundamental to its safe handling. Key properties are summarized in the table below.
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Property Value References

CAS Number 873-51-8 [1][2]

Molecular Formula C₆H₅BCl₂ [3][4]

Molecular Weight 158.82 g/mol [3][4]

Appearance
Colorless to light yellow or dark

brown clear liquid
[1][5][6]

Melting Point 7 °C (44.6 °F) [1][5][7]

Boiling Point
175 °C (347 °F) at 760 mmHg;

66 °C (151 °F) at 11 mmHg
[1][2]

Flash Point -14 °C (6.8 °F) to -5 °F [1][5]

Density 1.220 - 1.224 g/mL at 25 °C [1][2]

Vapor Density 5.48 (Air = 1.0) [1][3]

Solubility Reacts violently with water [1]

Sensitivity Moisture sensitive [3][5]

Hazard Identification and Classification
Dichlorophenylborane is classified as a hazardous substance with multiple risk factors. The

Globally Harmonized System (GHS) classifications are summarized below.
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Corrosive to Metals 1
H290: May be corrosive to

metals

Sources:[6][8][9][10]

Signal Word: Danger[6][8]

Toxicological Information
A critical aspect of the risk assessment for any chemical is its toxicological profile. However, for

Dichlorophenylborane, comprehensive quantitative toxicological data is largely unavailable.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://starshinechemical.com/isomer/dichlorophenylborane/
https://www.chemicalbook.com/msds/Dichlorophenylborane.pdf
https://www.tcichemicals.com/OP/en/p/D4367
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorophenylborane
https://starshinechemical.com/isomer/dichlorophenylborane/
https://www.chemicalbook.com/msds/Dichlorophenylborane.pdf
https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Endpoint Data References

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [1][3][5][8][11]

LD50/LC50 Not available [12]

Skin Corrosion/Irritation Causes severe skin burns [6][8]

Serious Eye Damage/Irritation Causes serious eye damage [6][8]

Respiratory or Skin

Sensitization
No data available [5][8]

Germ Cell Mutagenicity No data available [5][8]

Carcinogenicity

No ingredient of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC.

[8]

Reproductive Toxicity No data available [5][8]

Specific Target Organ Toxicity

(Single and Repeated

Exposure)

No data available [5][8]

Aspiration Hazard No data available [5][8]

Note: The absence of comprehensive toxicological data does not imply that the substance is

safe. On the contrary, it necessitates handling with the utmost caution, assuming a high degree

of toxicity. The material is known to be extremely destructive to the tissues of the mucous

membranes, upper respiratory tract, eyes, and skin.[8]

Occupational Exposure Limits
There are no established specific occupational exposure limits (e.g., PEL, TLV) for

Dichlorophenylborane.[1] In the absence of such limits, exposure should be minimized to the
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lowest achievable level through the use of engineering controls and personal protective

equipment.

Safe Handling and Storage
Due to its reactive and hazardous nature, strict protocols must be followed when handling and

storing Dichlorophenylborane.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Dichlorophenylborane:

PPE Type Specification

Eye/Face Protection
Tightly fitting safety goggles and a face shield

(8-inch minimum).

Hand Protection

Chemically resistant gloves (e.g., nitrile or

neoprene). Gloves must be inspected prior to

use and disposed of after contamination.

Body Protection
Flame-retardant lab coat and, for larger

quantities, a chemical-resistant apron.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If the concentration of

vapors may exceed the capacity of the fume

hood, a full-face respirator with appropriate

cartridges (e.g., type ABEK) or a supplied-air

respirator should be used.

Sources:[2][6][13]

Engineering Controls
Fume Hood: All work with Dichlorophenylborane must be performed in a well-ventilated

and certified chemical fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/101346
https://starshinechemical.com/isomer/dichlorophenylborane/
https://www.benchchem.com/pdf/Proper_Disposal_of_Methylboronic_acid_pinacol_ester_d3_A_Safety_and_Operational_Guide.pdf
https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inert Atmosphere: As Dichlorophenylborane is moisture-sensitive, it should be handled

under an inert atmosphere (e.g., nitrogen or argon).[1][14] This can be achieved using a

glovebox or Schlenk line techniques.[14][15]

Grounding: To prevent static discharge, which can ignite the flammable vapors, all containers

and equipment must be properly grounded and bonded.[1]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[1]

Storage
Container: Store in the original, tightly sealed container in a dry, cool, and well-ventilated

area.[5][9] The container should be stored in a corrosive-resistant receptacle.[9]

Incompatibilities: Store away from water, strong oxidizing agents, and sources of heat,

sparks, or open flames.[1][3]

Segregation: Store in a designated area for flammable and corrosive liquids.

Experimental Protocols
The following protocols are provided as general guidelines. Researchers should always

perform a thorough risk assessment and consult relevant literature for their specific application.

General Handling of Air- and Moisture-Sensitive
Reagents
Given that Dichlorophenylborane is highly sensitive to air and moisture, the following general

procedures for handling such reagents should be strictly followed:

Glassware: All glassware must be thoroughly dried in an oven (e.g., at 120°C overnight) and

cooled under a stream of dry inert gas or in a desiccator before use.[14]

Syringe and Cannula Techniques: Use dry, inert gas-flushed syringes and cannulae for

transferring the liquid reagent.[16] The reagent bottle should be maintained under a positive

pressure of inert gas during transfer.[16]
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Inert Atmosphere: The reaction vessel must be purged with an inert gas (e.g., by three

vacuum/inert gas cycles) before introducing the reagent.[15]

Illustrative Experimental Protocol: Suzuki-Miyaura
Coupling
Dichlorophenylborane can be converted in situ to the corresponding boronic acid or its esters

for use in cross-coupling reactions. The following is a generalized procedure for a Suzuki-

Miyaura coupling reaction.

Reaction Setup:

To an oven-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser

under an inert atmosphere (argon or nitrogen), add the aryl halide (1.0 equiv), a palladium

catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a suitable base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2-

3 equiv).

Add a dry, degassed solvent (e.g., toluene, dioxane, or THF).

Carefully add Dichlorophenylborane (1.1-1.5 equiv) to the reaction mixture at room

temperature using a dry, gas-tight syringe. The in situ hydrolysis with the water from the base

or added water will form the active boronic acid species.

Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and monitor

the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Proceed with the quenching protocol as described in Section 8.1.

After quenching, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with

water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by an appropriate method, such as flash column chromatography.

Preparation
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Add Dichlorophenylborane

Heat Reaction Mixture
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Quench Reaction
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Click to download full resolution via product page
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Quenching and Disposal
Proper quenching of unreacted Dichlorophenylborane and the safe disposal of all associated

waste are critical safety considerations.

Detailed Quenching Protocol
Unreacted Dichlorophenylborane and other reactive boron species must be safely quenched

before work-up and disposal. The following is a recommended step-by-step procedure:

Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

Initial Slow Quench: Under a continuous inert gas flow and with vigorous stirring, slowly and

dropwise add a less reactive alcohol, such as isopropanol or tert-butanol.[17] This should be

done via a syringe pump or a dropping funnel to ensure a controlled addition rate. Be

prepared for gas evolution (hydrogen chloride and hydrogen).

Monitor Reaction: Observe the reaction for any signs of exotherm or excessive gas

evolution. If the reaction becomes too vigorous, stop the addition and allow the mixture to

cool and subside.

Secondary Quench: Once the initial vigorous reaction has ceased, a more reactive alcohol

like methanol or ethanol can be slowly added, followed by the cautious addition of water.[17]

[18]

Neutralization: After the quenching is complete, the acidic solution should be neutralized with

a base, such as a saturated aqueous solution of sodium bicarbonate or a dilute solution of

sodium hydroxide. Add the base slowly and cautiously, as gas (CO₂) will be evolved if

bicarbonate is used.

Final Check: Ensure the quenching is complete by checking for any further gas evolution

upon the addition of a small amount of water.
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Waste Disposal
All waste generated from the use of Dichlorophenylborane must be treated as hazardous

waste.
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Liquid Waste: Collect all quenched reaction mixtures and solvent washes into a designated,

properly labeled hazardous waste container. The label should clearly indicate "Hazardous

Waste," the chemical constituents (including "boron compounds"), and the associated

hazards (flammable, corrosive).[13]

Solid Waste: Any solid materials contaminated with Dichlorophenylborane, such as gloves,

paper towels, and silica gel from chromatography, must be collected in a separate, sealed,

and labeled hazardous waste container for solids.[13]

Empty Containers: Empty Dichlorophenylborane containers are still hazardous. They

should be triple-rinsed with a dry, inert solvent (e.g., toluene or hexane) in a fume hood. The

rinsate must be collected as hazardous waste and quenched as described above.[19] The

rinsed container should be left open in the back of the fume hood to evaporate any

remaining solvent before being disposed of according to institutional guidelines.

Disposal Vendor: All hazardous waste must be disposed of through a licensed environmental

waste management company in accordance with local, state, and federal regulations.[11]

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

Spills
Minor Spill (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand,

vermiculite, or a commercial sorbent for flammable liquids.[1] Do not use combustible

materials like paper towels.

Carefully collect the absorbed material using non-sparking tools and place it in a sealable,

labeled container for hazardous waste.[1]

Decontaminate the spill area with a suitable solvent (e.g., acetone), followed by soap and

water. Collect all cleaning materials as hazardous waste.
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Major Spill (outside a fume hood or a large volume):

Evacuate the laboratory immediately and alert others.

If the spill is flammable, turn off all ignition sources if it is safe to do so.

Close the laboratory doors and prevent entry.

Call emergency services and provide details of the spill (chemical name, quantity,

location).[20][21]

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Fire
Dichlorophenylborane is highly flammable. In case of fire, use a dry chemical, carbon

dioxide (CO₂), or alcohol-resistant foam extinguisher.[1]

Do not use water, as it will react violently with Dichlorophenylborane.[5]

If the fire is large or cannot be immediately extinguished, evacuate the area and call

emergency services.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1][3][22] Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes.[3][22] Seek immediate medical attention.

Inhalation: Move the victim to fresh air.[1][3] If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Conclusion
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Dichlorophenylborane is a valuable reagent in chemical synthesis, but its hazardous

properties demand rigorous adherence to safety protocols. This guide provides a framework for

its safe handling, use, and disposal. Researchers, scientists, and drug development

professionals must supplement this information with a thorough understanding of their specific

experimental procedures and institutional safety policies. A proactive approach to safety,

including careful planning, proper use of engineering controls and PPE, and preparedness for

emergencies, is essential for mitigating the risks associated with this powerful chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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